N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]thiophene-2-carboxamide

• IUPAC Name: N-[(1-phenyltetrazol-5-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H11N5OS/c19-13(11-7-4-8-20-11)14-9-12-15-16-17-18(12)10-5-2-1-3-6-10/h1-8H,9H2,(H,14,19)
• InChI Key: JNVJXZLCOSUFPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)C3=CC=CS3
• Molecular Formula: C13H11N5OS
• Molecular Weight: 285.33 g/mol

Description

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc., with good to excellent yields. A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction.

Molecular Structure Analysis

The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one lone pair of electrons of nitrogen.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks. They involve exothermic reactions with reducing agents.

Scientific Research Applications

Click Chemistry Approach

. The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. .

Metabolism-Resistant Isosteric Replacements

. This makes “N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]thiophene-2-carboxamide” a potential candidate for drug development.

Synthesis of Oxacyclic Building Blocks

. This application is particularly useful in the field of organic chemistry.

Synthesis of Metallated Tetradecyl Sulfone

. This is another important application in the field of synthetic chemistry.

. This application is particularly useful in the field of analytical chemistry.

. This property can be exploited in the field of inorganic and coordination chemistry.

Mechanism of Action

Target of Action

Tetrazoles, a key structural component of this compound, are known to act as nonclassical bioisosteres of carboxylic acids . They are involved in a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities .

Mode of Action

Tetrazoles are known to interact with their targets through receptor-ligand interactions . The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for these interactions .

Pharmacokinetics

Tetrazolate anions, a component of this compound, are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes . This property could potentially enhance the bioavailability of the compound.